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Compound of Interest

Compound Name: Cinnamonitrile

Cat. No.: B126248

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cinnamonitrile, also known by synonyms such as cinnamyl nitrile and 3-phenyl-2-
propenenitrile, is a versatile aromatic compound valued for its unique sensory properties and
chemical stability.[1][2] It presents as a colorless to pale yellow liquid with a characteristic spicy,
warm, and sweet aroma reminiscent of cinnamon, with some describing it as having fatty or oily
dimensions that contribute to a rich, lingering effect.[2][3][4] Its stability in various conditions
makes it a preferred ingredient in a wide range of fragrance and flavor applications, from fine
fragrances and personal care products to household cleaners and air care.[3][5] This document
provides detailed application notes and protocols for the effective use and evaluation of
cinnamonitrile in research and product development.

Chemical and Physical Properties

A comprehensive understanding of cinnamonitrile's properties is essential for its proper
handling, formulation, and analysis.
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Property Value Reference(s)

Molecular Formula CoH7N [4]

Molecular Weight 129.16 g/mol [6]

CAS Number 1885-38-7 (trans-isomer) [41[6]

Appearance Colorless to pale yellow liquid [3]
Spicy, sweet, cinnamon,

Odor Profile cassia, with cumin and [2][3]
fatty/oily notes

Boiling Point 263.8 °C [4]

Melting Point 22 °C [4]

Density ~1.0374 g/cm3 at 15.2 °C [4]
Slightly soluble in water;

Solubility miscible with organic solvents [1]
like ethanol.

log P 1.96 [4]

Regulatory and Safety Information

Cinnamonitrile is subject to regulations and safety assessments to ensure its safe use in

consumer products.
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Regulation/Assessment Details Reference(s)

Restricted due to potential for
dermal sensitization. Maximum

IFRA Standards acceptable concentrations are [61[7]
defined for various product

categories.

Danger: Toxic if swallowed,
o Harmful in contact with skin,
GHS Classification ) ) [6]
May cause an allergic skin

reaction.

A peer-reviewed safety
assessment has been
RIFM Safety Assessment published by the Research [21[7]
Institute for Fragrance
Materials (RIFM).

IFRA Maximum Acceptable Concentration Limits (Selected Categories)

Product Category Maximum Concentration (%)
Lip Products (Category 1) Not Suitable
Deodorants/Antiperspirants (Category 2) 1.00

Eau de Toilette/Colognes (Category 4) 10.00

Body Creams/Lotions (Category 5A) 1.00

Rinse-off Toiletries (e.g., Soap, Shampoo) 250

(Category 9)

Household Cleaners (Category 10A) 2.50

Air Fresheners (Aerosol) (Category 10B) 5.00

Note: This is not an exhaustive list. Refer to the latest IFRA Standards for complete and up-to-
date information.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Cinnamonitrile
https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/1885-38-7.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Cinnamonitrile
https://fragranceconservatory.com/ingredient/cinnamyl-nitrile
https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/1885-38-7.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b126248?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Experimental Protocols
Synthesis of Cinnamonitrile

Several synthetic routes to cinnamonitrile have been established. Below is a common
laboratory-scale protocol.

Diagram of Synthetic Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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